Cas no 627833-64-1 (4-(4-methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine)

• Product Name: 4-(4-methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine
• CAS No: 627833-64-1
• MF: C₂₀H₂₃N₃O₄S₂
• MW: 433.544322252274
• CID: 5418115
• PubChem ID: 5267263
• Update Time: 2025-05-30

4-(4-methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-morpholinoethyl)-2-(thiophen-2-yl)-4-tosyloxazol-5-amine
• 4-(4-METHYLBENZENESULFONYL)-N-[2-(MORPHOLIN-4-YL)ETHYL]-2-(THIOPHEN-2-YL)-1,3-OXAZOL-5-AMINE
• 4[(4methylphenyl)sulfonyl]n(2morpholin4ylethyl)2(2thienyl)1,3oxazol5amine
• 627833-64-1
• AKOS002773754
• F3309-3294
• 4-(4-methylphenyl)sulfonyl-N-(2-morpholin-4-ylethyl)-2-thiophen-2-yl-1,3-oxazol-5-amine
• 4-(4-methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine

• Inchi： 1S/C20H23N3O4S2/c1-15-4-6-16(7-5-15)29(24,25)20-19(21-8-9-23-10-12-26-13-11-23)27-18(22-20)17-3-2-14-28-17/h2-7,14,21H,8-13H2,1H3
• InChI Key： CVTWLOADJDJEOV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=C(NCCN2CCOCC2)OC(C2=CC=CS2)=N1)(=O)=O

Computed Properties

• Exact Mass: 433.11299857g/mol
• Monoisotopic Mass: 433.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-(4-methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine

4-(4-Methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine: A Comprehensive Overview

The compound with CAS No 627833-64-1, known as 4-(4-methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine, is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. This compound is characterized by its complex structure, which includes a sulfonyl group, a morpholine moiety, and a thiophene ring, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of sulfonyl groups in drug design due to their ability to enhance the stability and bioavailability of molecules. The presence of a morpholine ring further adds to the compound's versatility, as morpholine derivatives are known for their ability to form hydrogen bonds and improve solubility. The thiophene ring, a heterocyclic aromatic compound, is also a key feature, as it is often associated with anti-inflammatory and antioxidant properties.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have explored its role in inhibiting key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, the compound's ability to modulate cellular signaling pathways has led to investigations into its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 4-(4-methylbenzenesulfonyl)-N-2-(morpholin-4-yl)ethyl-2-(thiophen-2-yl)-1,3 oxazol 5 amine involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. These reactions require precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels, which are critical for large-scale production.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry methods have been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for determining its suitability as a drug candidate.

In terms of biological activity, this compound has shown remarkable selectivity towards specific targets, making it a valuable tool in target-based drug discovery. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models, suggesting that it could be developed into a potent anti-inflammatory agent. Moreover, its ability to cross the blood-brain barrier has opened up possibilities for its use in central nervous system disorders.

The integration of sulfonyl groups, morpholine moieties, and thiophene rings into this compound creates a unique chemical entity with multifaceted applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry. Its innovative structure and promising biological profile make it an exciting subject for further investigation and development.